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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555831 Get Quote

C.I. Mordant Orange 29 (Colour Index Number 18744) is a synthetic azo dye used in the

textile industry, particularly for dyeing protein fibers such as wool and silk. Its application relies

on the use of a mordant, typically a metallic salt, to form an insoluble complex between the dye

and the fiber. This process enhances the dye's fastness properties, resulting in durable and

vibrant coloration. This technical guide provides an overview of the known characteristics of

C.I. Mordant Orange 29, including its chemical identity, fastness properties, and a general

experimental protocol for its application on wool.

Chemical and Physical Properties
C.I. Mordant Orange 29 is a single azo dye.[1] Its fundamental properties are summarized in

the table below.
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Property Value Reference

C.I. Name Mordant Orange 29 [1]

C.I. Number 18744 [1]

CAS Registry Number 6054-86-0 [1]

Molecular Formula C₁₆H₁₂N₅NaO₇S [1]

Molecular Weight 441.35 g/mol [1]

IUPAC Name

sodium 2-hydroxy-3-[(3-

methyl-5-oxo-1-phenyl-4H-

pyrazol-4-yl)diazenyl]-5-

nitrobenzenesulfonate

[2]

Chemical Class Single Azo [1]

Appearance Orange powder [1]

Synthesis
The manufacturing process for C.I. Mordant Orange 29 involves the diazotization of 3-Amino-

2-hydroxy-5-nitrobenzenesulfonic acid, followed by coupling with 3-Methyl-1-phenyl-1H-

pyrazol-5(4H)-one.[1]

Application in Textile Dyeing
C.I. Mordant Orange 29 is primarily used for dyeing wool, silk, and nylon.[3] The application

process typically involves a mordanting step, where a metallic salt, most commonly a chromium

salt, is used to fix the dye to the textile fibers. This can be done through various methods,

including pre-mordanting, meta-mordanting (metachrome), and post-mordanting (afterchrome).

[4] The afterchrome method is a common procedure for applying mordant dyes to wool.[5]

Colorfastness Properties
The fastness properties of a dye are crucial indicators of its performance and durability on a

textile substrate. The following table summarizes the ISO fastness ratings for C.I. Mordant
Orange 29, presumably on wool.
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Fastness Test ISO Rating Reference

Light Fastness 7 [1]

Washing (Soaping) 4-5 [1]

Water 4-5 [1]

Perspiration 4 [1]

Fulling 4-5 [1]

Ironing 3-4 [1]

Alkali 5 [1]

Acid 5 [1]

(Note: Fastness is rated on a scale of 1 to 5 for most tests, with 5 representing the highest

fastness. Lightfastness is rated on a scale of 1 to 8, with 8 being the highest.)

Experimental Protocols
Detailed, standardized experimental protocols for the application of C.I. Mordant Orange 29
are not readily available in the reviewed literature. However, a general procedure for the

afterchrome dyeing of wool can be outlined as a representative method. Researchers should

optimize these parameters for their specific applications.

General Afterchrome Dyeing Protocol for Wool
Scouring: The wool substrate is first scoured (washed) with a non-ionic detergent solution to

remove impurities. This is typically done at 40-50°C for 20-30 minutes, followed by thorough

rinsing.

Dyeing:

Prepare a dyebath with the required amount of C.I. Mordant Orange 29, dissolved in

water.
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Add an acid, such as acetic acid or formic acid, to the dyebath to achieve a pH of

approximately 4.5-5.5.

Immerse the scoured, wetted wool into the dyebath at a low temperature (e.g., 40°C).

Gradually raise the temperature of the dyebath to a boil (approximately 100°C) over 30-45

minutes.

Maintain the boil for 45-60 minutes to allow for dye exhaustion onto the fiber.

Chroming (Mordanting):

Cool the dyebath to approximately 80-85°C.

Add the mordant, typically potassium dichromate (e.g., 1-3% on weight of fiber), to the

dyebath.

Raise the temperature back to a boil and maintain for another 30-45 minutes to fix the dye.

Post-Treatment:

Allow the dyebath to cool gradually.

Remove the dyed wool and rinse thoroughly with warm and then cold water until the water

runs clear.

A final soaping-off step with a non-ionic detergent can be performed to remove any unfixed

dye.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the afterchrome dyeing of wool with a

mordant dye like C.I. Mordant Orange 29.
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Information for Drug Development Professionals
A comprehensive search of the available scientific literature did not yield any specific

toxicological data for C.I. Mordant Orange 29 (C.I. 18744). The toxicological information found

for "Mordant Orange 1" pertains to a different chemical substance (C.I. 14030) and should not

be extrapolated to C.I. Mordant Orange 29.

Furthermore, there is no available research on the effects of C.I. Mordant Orange 29 on any

biological signaling pathways or its potential relevance to drug development. As an azo dye, its

metabolism could potentially lead to the formation of aromatic amines, a class of compounds

that includes known carcinogens. However, without specific studies on C.I. Mordant Orange
29, any assessment of its biological activity or toxicity would be speculative.

Given the lack of data, researchers and professionals in drug development should exercise

caution and assume that C.I. Mordant Orange 29 may have an uncharacterized toxicological

profile. Standard laboratory safety protocols for handling chemical compounds with unknown

toxicity should be strictly followed.

Conclusion
C.I. Mordant Orange 29 is a mordant azo dye with good to excellent fastness properties on

protein fibers, making it a viable colorant for specific textile applications. However, there is a
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notable absence of detailed, publicly available experimental protocols for its use. More

significantly for the intended audience, there is a complete lack of toxicological and biomedical

research on this specific compound. This information gap is a critical consideration for any

handling, application, or environmental assessment of C.I. Mordant Orange 29. Further

research is required to establish a comprehensive safety profile and to explore any potential

biological activity of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15555831?utm_src=pdf-body
https://www.benchchem.com/product/b15555831?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-29.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Mordant-Orange-29
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Mordant-Orange-29
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-1.html
https://www.scribd.com/doc/50193858/MORDANT-DYES-faisal073
https://www.woolwise.com/wp-content/uploads/2017/05/02.2-Dyeing-Methods-for-Wool-Notes.pdf
https://www.benchchem.com/product/b15555831#overview-of-c-i-mordant-orange-29-in-textile-research
https://www.benchchem.com/product/b15555831#overview-of-c-i-mordant-orange-29-in-textile-research
https://www.benchchem.com/product/b15555831#overview-of-c-i-mordant-orange-29-in-textile-research
https://www.benchchem.com/product/b15555831#overview-of-c-i-mordant-orange-29-in-textile-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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